1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea

• IUPAC Name: 1-[4-(dimethylamino)phenyl]-3-(2-hydroxypropyl)urea
• InChI: InChI=1S/C12H19N3O2/c1-9(16)8-13-12(17)14-10-4-6-11(7-5-10)15(2)3/h4-7,9,16H,8H2,1-3H3,(H2,13,14,17)
• InChI Key: BRUUYYCCWIWWGI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=C(C=C1)N(C)C)O
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea, also known as DMAPU, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a urea derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea involves its binding to a specific protein target. This binding prevents the protein from interacting with other proteins, thereby altering its function within the cell. The exact mechanism by which 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea binds to its target is still under investigation.
Biochemical and Physiological Effects:
1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea has been found to exhibit a range of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea has been found to affect the activity of various enzymes and ion channels. It has also been found to modulate the release of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea in lab experiments is its specificity for a particular protein target. This allows researchers to investigate the role of this protein in various biological processes. However, the use of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea in lab experiments is limited by its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea. One area of interest is the development of more potent and selective analogs of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea. Another area of interest is the investigation of the role of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea in various disease states, such as cancer and neurological disorders. Additionally, the use of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea in drug discovery and development is an area of growing interest.
Conclusion:
In conclusion, 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea is a promising chemical compound that has been extensively studied for its potential use in scientific research. Its ability to inhibit protein-protein interactions and affect various biochemical and physiological processes makes it a valuable tool for investigating various biological processes. While there are limitations to its use in lab experiments, the future directions for research on 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea are promising, and it is likely to continue to be an important tool in scientific research.

Synthesis Methods

The synthesis of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea involves the reaction of 4-(dimethylamino)phenyl isocyanate with 2-hydroxypropylamine. This reaction results in the formation of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea as a white crystalline solid. The purity of the compound can be confirmed through various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea has been used in a variety of scientific research applications. One of the most promising uses of 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea is in the study of protein-protein interactions. 1-[4-(Dimethylamino)phenyl]-3-(2-hydroxypropyl)urea has been found to bind to a specific protein target, thereby inhibiting its interaction with other proteins. This allows researchers to investigate the role of this protein in various biological processes.